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Compound of Interest

Compound Name: N-methylphenylethanolamine

Cat. No.: B1194725 Get Quote

The safe and compliant disposal of N-methylphenylethanolamine is a critical aspect of

laboratory safety and environmental responsibility. This guide provides a comprehensive, step-

by-step procedure for its proper disposal, designed for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential to minimize health risks

and ensure compliance with hazardous waste regulations.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle N-
methylphenylethanolamine with appropriate safety measures. Based on available safety

data, this compound is classified as harmful if swallowed and can cause skin and serious eye

irritation.[1]

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves, such as nitrile rubber.

Eye Protection: Use chemical safety goggles or a face shield.[2]

Lab Coat: A standard lab coat is required to protect against accidental splashes.

Respiratory Protection: If there is a risk of generating aerosols or dust, use a NIOSH-

approved respirator.

In Case of a Spill:
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Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Containment: Use an inert, non-combustible absorbent material like sand or vermiculite to

contain the spill.

Collection: Carefully collect the absorbed material into a designated, sealable hazardous

waste container.

Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials

must also be disposed of as hazardous waste.

Step-by-Step Disposal Procedure
The disposal of N-methylphenylethanolamine must be managed as hazardous waste. Do not

discharge it down the sanitary sewer or dispose of it in regular trash.[3]

Step 1: Waste Classification and Segregation

N-methylphenylethanolamine waste should be classified as hazardous chemical waste.

Due to its amine structure, it is considered an organic base.[4]

It is crucial to segregate this waste from other chemical waste streams, particularly acids and

oxidizing agents, to prevent hazardous reactions.

Step 2: Containerization

Collect waste N-methylphenylethanolamine in a dedicated, chemically compatible

container, such as a high-density polyethylene (HDPE) or glass bottle.

Ensure the container is in good condition with a secure, leak-proof screw cap.

Do not fill the container beyond 75% capacity to allow for vapor expansion.

Step 3: Labeling

Properly label the waste container is a critical regulatory requirement. The label must

include:
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The words "Hazardous Waste."

The full chemical name: "N-methylphenylethanolamine."

A clear indication of the hazards (e.g., "Harmful," "Irritant").

The accumulation start date.

Step 4: Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The storage area must be cool, well-ventilated, and away from direct sunlight or heat

sources.

Ensure the container is stored in secondary containment to prevent spills from spreading.

Step 5: Final Disposal

Arrange for the collection of the hazardous waste container through your institution's

Environmental Health and Safety (EHS) department.

The EHS department will coordinate with a licensed hazardous waste disposal vendor for

final treatment and disposal, which is typically incineration for this type of chemical waste.

Quantitative Data Summary
The following table summarizes available safety and physical data for N-
methylphenylethanolamine. This information is compiled from various scientific databases in

the absence of a comprehensive manufacturer's Safety Data Sheet (SDS) and should be used

for risk assessment and procedural planning.
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Property Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritation

PubChem[1]

Molecular Weight 151.21 g/mol PubChem[1]

Melting Point 74 - 76 °C PubChem[1]

pKa (Hydrochloride Salt) 9.29 Wikipedia[4]

Acute Toxicity (LD50, mouse,

i.v.)
44 mg/kg Wikipedia[4]

Acute Toxicity (LD50, mouse,

i.p.)
~140 - 490 mg/kg Wikipedia[4]

Acute Toxicity (MLD, rabbit,

i.v.)
100 mg/kg Wikipedia[4]

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. The disposal procedures outlined are based on established hazardous

waste management principles and regulatory requirements for chemical waste.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of N-
methylphenylethanolamine.
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Start:
N-methylphenylethanolamine

Waste Generation

Step 1: Classify & Segregate
Is it mixed with other waste?

Segregate into a dedicated
'Amine Waste' stream.

No

Step 5: Arrange Pickup
Contact Environmental Health
& Safety (EHS) Department.

Yes, consult EHS
for mixed waste profile

Step 2: Containerize
Use a compatible, sealed
HDPE or glass container.

Step 3: Label Container
- 'Hazardous Waste'

- Chemical Name
- Hazards

Step 4: Store Safely
- Satellite Accumulation Area

- Secondary Containment
- Away from incompatibles

End:
Disposal by Licensed

Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for N-methylphenylethanolamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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